4-[2-(1H-benzimidazol-2-yl)ethyl]-2,6-di-tert-butylphenol

• IUPAC Name: 4-[2-(1H-benzimidazol-2-yl)ethyl]-2,6-ditert-butylphenol
• InChI: InChI=1S/C23H30N2O/c1-22(2,3)16-13-15(14-17(21(16)26)23(4,5)6)11-12-20-24-18-9-7-8-10-19(18)25-20/h7-10,13-14,26H,11-12H2,1-6H3,(H,24,25)
• InChI Key: KVTOZXNHPVAVEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CCC2=NC3=CC=CC=C3N2
• Molecular Formula: C23H30N2O
• DSSTOX Substance ID: DTXSID10365677
• Molecular Weight: 350.5 g/mol
• CAS No.: 29218-51-7

Description

Benzimidazole is a type of organic compound which is a heterocycle formed from benzene and imidazole. The phenol group in the compound indicates the presence of a hydroxyl group (-OH) attached directly to an aromatic hydrocarbon group.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves the reaction of o-phenylenediamine with carboxylic acids or its derivatives. The synthesis of the specific compound you mentioned might involve additional steps to introduce the ethyl and tert-butyl groups.

Molecular Structure Analysis

The benzimidazole core consists of a fusion of benzene and imidazole rings. The presence of the ethyl and tert-butyl groups would add to the complexity of the molecule.

Chemical Reactions Analysis

Benzimidazole compounds are known to participate in a variety of chemical reactions, often serving as a versatile synthon in the synthesis of a wide range of compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Benzimidazoles are generally stable and have a high melting point. The presence of the phenol group might make the compound more reactive.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their structure and the functional groups they contain. They are often used in medicinal chemistry due to their ability to interact with biopolymers in the living system.

Safety and Hazards

The safety and hazards associated with the compound would depend on its exact structure. Benzimidazoles are generally considered low in toxicity but can be harmful if ingested or inhaled in large quantities.

Future Directions

The future research directions could involve studying the compound’s potential applications in various fields such as medicinal chemistry, given the known biological activity of benzimidazole derivatives.